Cas no 208166-48-7 (tert-Butyl (3-amino-2,4-difluorophenyl)carbamate)

• Product Name: tert-Butyl (3-amino-2,4-difluorophenyl)carbamate
• CAS No: 208166-48-7
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• MDL: MFCD13182489
• CID: 1039943
• PubChem ID: 10933706
• Update Time: 2025-04-20

tert-Butyl (3-amino-2,4-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-amino-2,4-difluorophenyl)carbamate
• AK-80832
• ANW-68029
• CTK8C2218
• KB-260059
• N-(t-butoxycarbonyl)-2,4-difluoro-m-phenylenediamine
• N-tert-butoxycarbonyl-2,4-difluoro-m-phenylenediamine
• SureCN7008829
• DB-344293
• tert-butyl N-(3-amino-2,4-difluorophenyl)carbamate
• tert-Butyl(3-amino-2,4-difluorophenyl)carbamate
• SCHEMBL7008829
• DTXSID40448902
• Carbamic acid, (3-amino-2,4-difluorophenyl)-, 1,1-dimethylethyl ester (9CI)
• CS-0215950
• tert-butyl 3-amino-2,4-difluorophenylcarbamate
• 208166-48-7
• EN300-3145068
• Z1505709899
• (3-Amino-2,4-difluorophenyl)-carbamic acid tert-butyl ester

• MDL： MFCD13182489
• Inchi： 1S/C11H14F2N2O2/c1-11(2,3)17-10(16)15-7-5-4-6(12)9(14)8(7)13/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key： YLESTKCQLPTXBC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(=O)OC(C)(C)C)F)N

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų